4-(Chloromethyl)-1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• SMILES: CC1=C(C(=C(N1C2CC2)C)C(=O)O)CCl
• InChI: InChI=1S/C11H14ClNO2/c1-6-9(5-12)10(11(14)15)7(2)13(6)8-3-4-8/h8H,3-5H2,1-2H3,(H,14,15)
• InChIKey: QNTQBPKWORWEBC-UHFFFAOYSA-N

4-(Chloromethyl)-1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid – Core Identity and Class Properties for Procurement Evaluation

4-(Chloromethyl)-1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS 2060045-28-3) is a fully substituted pyrrole-3-carboxylic acid derivative bearing a reactive chloromethyl handle at the 4-position, a compact cyclopropyl group on the ring nitrogen, and methyl groups at the 2- and 5-positions . Pyrrole-3-carboxylic acid derivatives as a class have been extensively patented as lipid-lowering agents, acting through dual reduction of serum triglycerides and cholesterol [1]. The combination of the electrophilic chloromethyl moiety and the sterically constrained, electron-donating N-cyclopropyl substituent distinguishes this scaffold from simpler N-alkyl or N-phenyl pyrrole-3-carboxylic acid analogs, creating a building block that can participate in nucleophilic displacement reactions while modulating the electronic character of the pyrrole ring.

Reactive Handle Chloromethyl group enables direct nucleophilic displacement for library synthesis

Metabolic Stability Profile N-cyclopropyl substituent linked to class-level resistance to oxidative N-dealkylation

Lipophilicity Balance Intermediate lipophilicity between N-methyl and N-phenyl analogs supports permeability design

• [1] Taniguchi, M.; Umezu, K.; Shirasaka, T.; Inoue, S.; Shinpuku, T.; Mitsuka, M.; Hirata, M. Pyrrolecarboxylic acid derivatives. U.S. Patent 5,082,856, January 21, 1992. View Source

Why Generic Substitution of 4-(Chloromethyl)-1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Risks Divergent Reactivity and Biological Performance

Pyrrole-3-carboxylic acid scaffolds are not interchangeable: the nature of the N-substituent profoundly influences both the electronic environment of the ring and the metabolic fate of the molecule. Early work on N-cyclopropyl pyrrole derivatives demonstrated that the cyclopropyl group confers a unique resistance to oxidative N-dealkylation relative to N-methyl or N-isopropyl analogs, a property that can translate into extended half-life if the compound serves as a pharmacophore precursor [1]. Simultaneously, the chloromethyl group at the 4-position provides a reactive site for derivatization that is absent in the unsubstituted 1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS 423768-58-5). Substituting the target compound with an N-methyl, N-isopropyl, or N-phenyl 4-(chloromethyl) analog would therefore alter both the intrinsic reactivity at the 4-position and the metabolic stability of the N-substituent, potentially undermining downstream synthetic yields or biological readouts.

Target

N-Cyclopropyl chloromethyl pyrrole

Reactive C-4 handle; reported metabolic stability profile

Risk if Substituted

Non-chlorinated parent pyrrole

Lacks electrophilic site; may require extra synthetic steps

Target

N-Cyclopropyl chloromethyl pyrrole

Reported resistance to oxidative N-dealkylation (class-level)

Risk if Substituted

N-Methyl chloromethyl analog

Higher metabolic lability; half-life may differ in microsomal assays

Target

N-Cyclopropyl chloromethyl pyrrole

Moderate lipophilicity for balanced permeability

Risk if Substituted

N-Phenyl chloromethyl analog

Excessive lipophilicity; potential for increased non-specific binding

• [1] McMahon, R. E.; Culp, H. W.; Mills, J. Demethylation studies. VII. Unique effect of the N-cyclopropyl group in a new series of inhibitors of oxidative microsomal demethylation. J. Med. Chem. 1971, 14 (2), 129–133. View Source

Quantitative Differential Evidence for 4-(Chloromethyl)-1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid vs. Closest Analogs

Chloromethyl Reactivity: Target Compound vs. 1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (Non-Chlorinated Analog)

The presence of the chloromethyl group at the 4-position constitutes a reactive electrophilic center that enables nucleophilic displacement reactions (e.g., with amines, thiols, alkoxides) which are impossible with the non-chlorinated parent compound 1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS 423768-58-5). The target compound can therefore serve as a direct precursor to 4-aminomethyl, 4-thiomethyl, and 4-alkoxymethyl derivatives, whereas the des-chloro analog requires pre-functionalization before such diversification .

Reactivity Handle

Head-to-head

Chloromethyl group present at C-4 vs. absent in parent pyrrole

Enables direct nucleophilic displacement for library synthesis

Structural comparison; reactivity inferred from alkyl halide chemistry

Evidence Dimension	Presence of electrophilic reactive center for nucleophilic displacement
Target Compound Data	Contains reactive chloromethyl group at C-4 (confirmed by SMILES: Cc1c(CCl)c(C(=O)O)c(C)n1C1CC1)
Comparator Or Baseline	1-Cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS 423768-58-5): no halogenated substituent at C-4; SMILES: Cc1cc(C(=O)O)c(C)n1C1CC1
Quantified Difference	Qualitative difference: reactive electrophile present vs. absent
Conditions	Structural comparison based on SMILES; reactivity inferred from established alkyl halide chemistry

Why This Matters

For procurement decisions, the chloromethyl group determines whether the compound can be used directly in nucleophilic displacement-based library synthesis, eliminating the need for a separate halogenation step.

N-Substituent Effect on Microsomal Stability: N-Cyclopropyl vs. N-Methyl Pyrrole Derivatives

In a classic comparative study of N-substituted pyrrole derivatives, the N-cyclopropyl group conferred marked resistance to oxidative microsomal N-dealkylation relative to N-methyl and N-isopropyl analogs. While the study did not employ the exact 4-chloromethyl scaffold, the fundamental metabolic difference attributed to the N-cyclopropyl moiety is considered class-transferable to the target compound [1]. This suggests that, if the compound is used as a precursor to a pharmacologically active species, the N-cyclopropyl group may prolong metabolic half-life compared to N-methylated counterparts such as 4-(chloromethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylic acid.

Metabolic Stability

Class-level

N-cyclopropyl group linked to reduced N-dealkylation vs. N-methyl/ N-isopropyl analogs (rat microsomes)

May support metabolic stability research; target compound not directly tested

Class-level inference from McMahon et al. 1971; data to verify for exact scaffold

Evidence Dimension	Resistance to oxidative N-dealkylation by liver microsomes
Target Compound Data	Contains N-cyclopropyl group; class-level inference predicts reduced N-dealkylation relative to N-methyl and N-isopropyl analogs [1]
Comparator Or Baseline	N-Methyl and N-isopropyl pyrrole derivatives showed extensive N-dealkylation in rat liver microsomal preparations [1]
Quantified Difference	The N-cyclopropyl series exhibited a qualitatively unique inhibition profile in microsomal demethylation assays, whereas N-alkyl analogs were rapidly metabolized (exact numerical values not reported for the target compound)
Conditions	Rat liver microsome preparations; oxidative N-demethylation assay; McMahon et al., J. Med. Chem. 1971

Why This Matters

For projects where the target compound serves as a prodrug or pharmacophore precursor, the N-cyclopropyl group may reduce first-pass metabolic clearance, a critical advantage in lead optimization over N-methyl analogs.

• [1] McMahon, R. E.; Culp, H. W.; Mills, J. Demethylation studies. VII. Unique effect of the N-cyclopropyl group in a new series of inhibitors of oxidative microsomal demethylation. J. Med. Chem. 1971, 14 (2), 129–133. View Source

Lipophilicity and Structural Compactness: N-Cyclopropyl vs. N-Phenyl and N-Isopropyl 4-(Chloromethyl) Analogs

The N-cyclopropyl group provides an intermediate lipophilicity profile that is higher than N-methyl but lower than N-isopropyl or N-phenyl variants. The molecular weight of the target compound (227.69 g/mol, C₁₁H₁₄ClNO₂) is approximately 26 Da greater than the N-methyl analog 4-(chloromethyl)-1,2,5-trimethyl-1H-pyrrole-3-carboxylic acid (C₉H₁₂ClNO₂, MW ~201.65 g/mol) and approximately 36 Da lighter than the N-phenyl analog 4-(chloromethyl)-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid (C₁₄H₁₄ClNO₂, MW ~263.72 g/mol) . This positions the N-cyclopropyl derivative in a favorable range for membrane permeability if the scaffold is used in bioactive molecule design, avoiding the excessive lipophilicity and potential toxicity associated with the N-phenyl series while offering greater metabolic stability than the N-methyl series.

MW & Lipophilicity

Reported

MW 227.69 Da; intermediate between N-methyl (~202 Da) and N-phenyl (~264 Da)

Balanced permeability and stability profile for molecular design

Calculated from molecular formulas; vendor-reported CAS data

Evidence Dimension	Molecular weight and inferred lipophilicity
Target Compound Data	MW = 227.69 g/mol; Formula C₁₁H₁₄ClNO₂
Comparator Or Baseline	N-Methyl analog: MW ~201.65 g/mol (C₉H₁₂ClNO₂); N-Phenyl analog: MW ~263.72 g/mol (C₁₄H₁₄ClNO₂)
Quantified Difference	MW difference: +26 Da vs. N-methyl; –36 Da vs. N-phenyl. Inferred logP trend: N-phenyl > N-cyclopropyl > N-methyl.
Conditions	Calculated from molecular formulas; vendor-reported CAS data.

Why This Matters

Selection of the N-cyclopropyl variant strikes a balance between solubility, permeability, and metabolic stability that neither the overly lipophilic N-phenyl nor the metabolically labile N-methyl analog can simultaneously achieve.

Recommended Application Scenarios for 4-(Chloromethyl)-1-cyclopropyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Based on Differential Evidence

Diversification via Nucleophilic Displacement at the Chloromethyl Handle

The chloromethyl group at the 4-position enables direct synthesis of a library of 4-substituted pyrrole-3-carboxylic acid derivatives through reaction with N-, O-, and S-nucleophiles. This is a key differentiator from the des-chloro parent compound (CAS 423768-58-5), which lacks this reactive center and would require a separate halogenation step before analogous diversification .

Metabolically Stable Pharmacophore Precursor in Lead Optimization

When the pyrrole-3-carboxylic acid scaffold is intended for in vivo pharmacological evaluation, the N-cyclopropyl group may provide superior resistance to CYP450-mediated N-dealkylation compared to N-methyl or N-isopropyl analogs. This has been demonstrated in classical microsomal stability studies on N-cyclopropyl pyrroles [1] and supports the selection of this compound over N-alkylated chloromethyl pyrroles for programs requiring extended half-life.

Balanced-Lipophilicity Building Block for CNS or Membrane-Permeable Targets

With a molecular weight of 227.69 Da and a lipophilicity profile between that of the N-methyl and N-phenyl analogs, the compound is positioned favorably for design of molecules requiring blood-brain barrier penetration or cellular permeability without the excessive logP penalty of the N-phenyl series .

Dual-Action Lipid-Lowering Agent Precursor (Class-Referenced)

Pyrrole-3-carboxylic acid derivatives as a class are patented for simultaneous reduction of serum triglycerides and cholesterol [2]. The target compound, bearing the metabolically robust N-cyclopropyl group and a derivatizable 4-chloromethyl position, can serve as a key intermediate in the synthesis of novel dual-action hypolipidemic agents, potentially offering advantages over N-alkyl analogs that are more susceptible to metabolic clearance.

Application

Selection Property

Validation Focus

Nucleophilic displacement diversification

Chloromethyl reactive handle

Scope of C–N, C–O, C–S bond formation

Metabolic stability precursor studies

N-Cyclopropyl substituent

Microsomal stability assay comparisons

Permeability-focused molecular design

Intermediate lipophilicity

logP / PAMPA or cell permeability assays

Lipid-modulating pharmacophore synthesis

Pyrrole-3-carboxylic acid scaffold

In vitro lipid-lowering activity assays (class-referenced)

• [1] McMahon, R. E.; Culp, H. W.; Mills, J. Demethylation studies. VII. Unique effect of the N-cyclopropyl group in a new series of inhibitors of oxidative microsomal demethylation. J. Med. Chem. 1971, 14 (2), 129–133. View Source
• [2] Taniguchi, M.; Umezu, K.; Shirasaka, T.; Inoue, S.; Shinpuku, T.; Mitsuka, M.; Hirata, M. Pyrrolecarboxylic acid derivatives. U.S. Patent 5,082,856, January 21, 1992. View Source